Cas no 81355-39-7 (1-(4-METHYLQUINOLIN-3-YL)ETHANONE)

• Product Name: 1-(4-METHYLQUINOLIN-3-YL)ETHANONE
• CAS No: 81355-39-7
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 1802267
• PubChem ID: 12872624
• Update Time: 2025-04-21

1-(4-METHYLQUINOLIN-3-YL)ETHANONE Chemical and Physical Properties

Names and Identifiers

• 1-(4-METHYLQUINOLIN-3-YL)ETHANONE
• SCHEMBL15445433
• AKOS006309854
• 1-(4-METHYLQUINOLIN-3-YL)ETHAN-1-ONE
• 81355-39-7
• AB63872

• Inchi： 1S/C12H11NO/c1-8-10-5-3-4-6-12(10)13-7-11(8)9(2)14/h3-7H,1-2H3
• InChI Key： FBXBMGNVOLRDBM-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CN=C2C=CC=CC2=C1C

Computed Properties

• Exact Mass: 185.084063974g/mol
• Monoisotopic Mass: 185.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives